Cas no 1358274-86-8 (N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is a heterocyclic compound featuring a triazoloquinoxaline core linked to a bromophenyl moiety via an acetamide bridge. This structure imparts potential bioactivity, particularly in medicinal chemistry, where such frameworks are often explored for their pharmacological properties. The bromine substituent enhances reactivity, enabling further functionalization in synthetic applications. The compound’s rigid fused-ring system may contribute to selective binding interactions, making it a candidate for drug discovery research. Its well-defined molecular architecture allows for precise structural modifications, facilitating structure-activity relationship studies. Suitable for controlled experimental use, it requires handling under standard laboratory safety protocols.
N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide structure
1358274-86-8 structure
Product Name:N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
CAS No:1358274-86-8
MF:C17H12BrN5O2
MW:398.213481903076
CID:5400059
Update Time:2025-05-22

N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Bromophenyl)-4-oxo[1,2,4]triazolo[4,3-a]quinoxaline-5(4H)-acetamide
    • N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
    • Inchi: 1S/C17H12BrN5O2/c18-11-4-3-5-12(8-11)20-15(24)9-22-13-6-1-2-7-14(13)23-10-19-21-16(23)17(22)25/h1-8,10H,9H2,(H,20,24)
    • InChI Key: WFNAVHRECXGLPB-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C(=O)N(CC(NC1=CC=CC(Br)=C1)=O)C1=C2C=CC=C1

Experimental Properties

  • Density: 1.69±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.36±0.70(Predicted)

N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Pricemore >>

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Additional information on N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide: A Comprehensive Overview

The compound CAS No. 1358274-86-8, known as N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a bromophenyl group and a triazoloquinoxaline moiety. The combination of these structural elements makes it a promising candidate for drug development and advanced chemical research.

Recent studies have highlighted the unique properties of this compound, particularly its ability to interact with specific biological targets. The triazoloquinoxaline ring system is known for its stability and versatility in forming hydrogen bonds and π–π interactions, which are crucial for molecular recognition in biological systems. The presence of the bromophenyl group further enhances the compound's pharmacokinetic properties, making it an attractive option for researchers in the pharmaceutical industry.

One of the most notable applications of N-(3-bromophenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is its potential as a lead compound in drug discovery. Its structure allows for easy modification at various positions, enabling researchers to explore different substitution patterns and optimize its bioavailability and efficacy. This flexibility has led to its use in designing novel inhibitors for enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the triazoloquinoxaline core followed by acylation and substitution reactions to introduce the bromophenyl group. These methods are highly efficient and scalable, making them suitable for both academic research and industrial production.

The compound's stability under various conditions has also been extensively studied. It exhibits excellent thermal stability and resistance to hydrolysis, which are essential properties for compounds intended for therapeutic use. Additionally, preliminary toxicity studies suggest that it has a favorable safety profile compared to other compounds in its class.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacodynamic properties. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists aim to refine its binding affinity and selectivity for specific targets. These advancements are expected to pave the way for preclinical trials in the near future.

In conclusion, CAS No. 1358274-86-8 represents a significant advancement in organic synthesis and drug design. Its unique structure, combined with its promising biological activity and stability profiles, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.

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